4-(dimethylamino)benzaldehyde (1,3-dimethyl-4-nitro-1H-pyrazol-5-yl)hydrazone

• IUPAC Name: N-[(E)-[4-(dimethylamino)phenyl]methylideneamino]-2,5-dimethyl-4-nitropyrazol-3-amine
• InChI: InChI=1S/C14H18N6O2/c1-10-13(20(21)22)14(19(4)17-10)16-15-9-11-5-7-12(8-6-11)18(2)3/h5-9,16H,1-4H3/b15-9+
• InChI Key: VPNAVCYNKKDUKG-OQLLNIDSSA-N
• Canonical SMILES: CC1=NN(C(=C1[N+](=O)[O-])NN=CC2=CC=C(C=C2)N(C)C)C
• Isomeric SMILES: CC1=NN(C(=C1[N+](=O)[O-])N/N=C/C2=CC=C(C=C2)N(C)C)C
• Molecular Formula: C14H18N6O2
• Molecular Weight: 302.33 g/mol

Description

4-(Dimethylamino)benzaldehyde (1,3-dimethyl-4-nitro-1H-pyrazol-5-yl)hydrazone, also known as DNP, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. In

Mechanism of Action

The mechanism of action of 4-(dimethylamino)benzaldehyde (1,3-dimethyl-4-nitro-1H-pyrazol-5-yl)hydrazone is not fully understood, but it is believed to involve the formation of a complex with metal ions. This complex can then interact with various biological targets, leading to the observed effects of 4-(dimethylamino)benzaldehyde (1,3-dimethyl-4-nitro-1H-pyrazol-5-yl)hydrazone.
Biochemical and Physiological Effects:
4-(dimethylamino)benzaldehyde (1,3-dimethyl-4-nitro-1H-pyrazol-5-yl)hydrazone has been shown to exhibit a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of bacteria, and act as a fluorescent sensor for metal ions. It has also been investigated for its potential as a bioimaging probe, as it has been shown to be capable of selectively binding to certain biological targets.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(dimethylamino)benzaldehyde (1,3-dimethyl-4-nitro-1H-pyrazol-5-yl)hydrazone in lab experiments is its unique properties, which make it an attractive candidate for use in a range of applications. However, there are also some limitations to its use, including its potential toxicity and the need for specialized equipment and expertise to handle it safely.

Future Directions

There are many potential future directions for research on 4-(dimethylamino)benzaldehyde (1,3-dimethyl-4-nitro-1H-pyrazol-5-yl)hydrazone. Some possible areas of investigation include the development of new fluorescent sensors and bioimaging probes, the optimization of its anti-cancer properties, and the exploration of its potential as an anti-bacterial agent. Additionally, further research is needed to fully understand the mechanism of action of 4-(dimethylamino)benzaldehyde (1,3-dimethyl-4-nitro-1H-pyrazol-5-yl)hydrazone and to identify any potential side effects or limitations associated with its use.
In conclusion, 4-(dimethylamino)benzaldehyde (1,3-dimethyl-4-nitro-1H-pyrazol-5-yl)hydrazone, or 4-(dimethylamino)benzaldehyde (1,3-dimethyl-4-nitro-1H-pyrazol-5-yl)hydrazone, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored in this paper. Further research is needed to fully understand the potential of 4-(dimethylamino)benzaldehyde (1,3-dimethyl-4-nitro-1H-pyrazol-5-yl)hydrazone and to identify any potential limitations or side effects associated with its use.

Synthesis Methods

The synthesis of 4-(dimethylamino)benzaldehyde (1,3-dimethyl-4-nitro-1H-pyrazol-5-yl)hydrazone involves the reaction of 4-(dimethylamino)benzaldehyde with 1,3-dimethyl-4-nitro-1H-pyrazole-5-carbohydrazide in the presence of a catalyst. The resulting product is a yellow crystalline powder that is soluble in organic solvents.

Scientific Research Applications

4-(dimethylamino)benzaldehyde (1,3-dimethyl-4-nitro-1H-pyrazol-5-yl)hydrazone has been extensively studied for its potential applications in various fields of scientific research. Its unique properties make it an attractive candidate for use in the development of fluorescent sensors, chemosensors, and bioimaging probes. It has also been investigated for its potential as an anti-cancer agent, as it has been shown to induce apoptosis in cancer cells.